Cas no 957494-13-2 (Z-β-Homotrp(Boc)-OH)
Z-β-Homotrp(Boc)-OH Chemical and Physical Properties
Names and Identifiers
-
- Z-β-Homotrp(Boc)-OH
- NIN-BOC-NBETA-Z-L-BETA-HOMOTRYPTOPHAN
- NBETA-Z-NIN-BOC-L-BETA-HOMOTRYPTOPHAN
- Z-BETA-HOMOTRP(BOC)-OH
- Nβ-Z-Nin-Boc-L-β-homotryptophan, Nin-Boc-Nβ-Z-L-β-homotryptophan
- (3S)-4-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]-3-(phenylmethoxycarbonylamino)butanoic acid
- Nin-Boc-Nβ-CBZ-L-β-Homotryptophan
- (S)-3-(((Benzyloxy)carbonyl)amino)-4-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)butanoic acid
- Z-
- A-Homotrp(Boc)-OH
- Z-beta-Homotrp(Boc)-OH, >=97.0% (HPLC)
- 957494-13-2
- CS-0201863
-
- MDL: MFCD06201014
- Inchi: 1S/C25H28N2O6/c1-25(2,3)33-24(31)27-15-18(20-11-7-8-12-21(20)27)13-19(14-22(28)29)26-23(30)32-16-17-9-5-4-6-10-17/h4-12,15,19H,13-14,16H2,1-3H3,(H,26,30)(H,28,29)/t19-/m0/s1
- InChI Key: XNBWRJZBFHEDMH-IBGZPJMESA-N
- SMILES: O(C(N1C=C(C2C=CC=CC1=2)C[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 107Ų
Z-β-Homotrp(Boc)-OH Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Z-β-Homotrp(Boc)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | HNB49413-100 mg |
Z-β-Homotrp(Boc)-OH |
957494-13-2 | 100MG |
$99.00 | 2023-01-04 | ||
| Biosynth | HNB49413-250 mg |
Z-β-Homotrp(Boc)-OH |
957494-13-2 | 250MG |
$187.50 | 2023-01-04 | ||
| Biosynth | HNB49413-500 mg |
Z-β-Homotrp(Boc)-OH |
957494-13-2 | 500MG |
$295.00 | 2023-01-04 | ||
| Biosynth | HNB49413-1000 mg |
Z-β-Homotrp(Boc)-OH |
957494-13-2 | 1g |
$470.00 | 2023-01-04 | ||
| Biosynth | HNB49413-5000 mg |
Z-β-Homotrp(Boc)-OH |
957494-13-2 | 5g |
$1,550.00 | 2023-01-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Z464449-500mg |
Z-β-Homotrp(Boc)-OH |
957494-13-2 | ≥97.0% (HPLC) | 500mg |
¥2328.90 | 2023-08-31 |
Z-β-Homotrp(Boc)-OH Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Z-β-Homotrp(Boc)-OH
Z-β-Homotrp(Boc)-OH: A Comprehensive Overview
Z-β-Homotrp(Boc)-OH (CAS No. 957494-13-2) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, also known as Z-beta-homotryptophan (Boc) hydroxide, is a derivative of tryptophan, a naturally occurring amino acid. The addition of the Boc (tert-butoxycarbonyl) group and the hydroxyl (-OH) group introduces unique chemical properties that make it valuable for various applications in research and development.
The structure of Z-β-Homotrp(Boc)-OH is characterized by its chiral center, which is critical for its biological activity. The Boc group serves as a protecting group for the amino functionality, ensuring stability during synthesis and purification processes. Recent studies have highlighted the importance of stereochemistry in drug design, and Z-β-Homotrp(Boc)-OH has been utilized as a key intermediate in the synthesis of bioactive compounds with specific stereochemical requirements.
One of the most notable applications of Z-β-Homotrp(Boc)-OH is in the field of peptide synthesis. The compound's structure allows for efficient coupling reactions, making it an ideal building block for constructing complex peptide sequences. Researchers have leveraged this property to develop novel peptide-based therapeutics targeting various diseases, including cancer and neurodegenerative disorders.
Moreover, Z-β-Homotrp(Boc)-OH has been employed in the study of enzyme mechanisms, particularly those involving proteases and kinases. By incorporating this compound into enzymatic assays, scientists can gain insights into substrate specificity and catalytic activity, paving the way for the development of enzyme inhibitors with potential therapeutic applications.
In recent years, advancements in analytical techniques have enabled more precise characterization of Z-β-Homotrp(Boc)-OH. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure and purity. These analyses are crucial for ensuring the reliability of experimental results in research settings.
The synthesis of Z-β-Homotrp(Boc)-OH typically involves multi-step reactions, including amino acid derivatization and stereoselective formation of the chiral center. Optimization of these steps has led to improved yields and higher quality products, which are essential for large-scale production in both academic and industrial settings.
In conclusion, Z-β-Homotrp(Boc)-OH (CAS No. 957494-13-2) is a versatile compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers working on peptide synthesis, enzyme studies, and drug discovery. As scientific research continues to evolve, this compound will undoubtedly play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.
957494-13-2 (Z-β-Homotrp(Boc)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)